N-(2,4-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23N5O4S/c1-28-15-6-4-14(5-7-15)25-10-11-26-20(25)23-24-21(26)31-13-19(27)22-17-9-8-16(29-2)12-18(17)30-3/h4-9,12H,10-11,13H2,1-3H3,(H,22,27)
• InChI Key: ZFQBWZSNHOSYNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN=C3SCC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N5O4S and its molecular weight is 441.51. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• A study by Aktürk et al. (2002) explored the synthesis and anticonvulsant activity of omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives. This research demonstrated the potential of imidazole derivatives in anticonvulsant applications, highlighting the relevance of structural modifications on biological activity (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

• Yurttaş, Tay, & Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with various heterocyclic rings and evaluated their antitumor activity. This study showcases the potential of acetamide derivatives in cancer research, particularly in screening for antitumor properties (Yurttaş, Tay, & Demirayak, 2015).

• In the field of fluorescent materials, Padalkar et al. (2015) developed novel fluorescent triazolyl derivatives and studied their photophysical properties. These compounds, showing absorption in the ultraviolet region and emission in the blue region, indicate the potential of triazole derivatives in developing new fluorescent materials for various applications (Padalkar, Lanke, Chemate, & Sekar, 2015).

Antimicrobial and Anti-inflammatory Properties

• Research by Bekircan, Ülker, & Menteşe (2015) on the synthesis of novel heterocyclic compounds derived from triazolyl acetohydrazides revealed significant lipase and α-glucosidase inhibition. This indicates the potential of such derivatives in developing treatments for diseases related to enzyme inhibition (Bekircan, Ülker, & Menteşe, 2015).

• Sowmya et al. (2017) focused on the synthesis of acetamido pyrrolyl azoles and evaluated their antimicrobial and anti-inflammatory activities. The study highlights the potential of pyrrolyl azoles in antimicrobial and anti-inflammatory drug development (Sowmya, Basha, Devi, Lavanyalatha, Padmaja, & Padmavathi, 2017).